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Compound of Interest

Compound Name: Nickel oxalate dihydrate

Cat. No.: B12335389 Get Quote

An In-depth Technical Guide on Nickel Oxalate
Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the chemical properties of nickel oxalate
dihydrate, a compound relevant in various research and development applications.

Chemical Identity and Properties
Nickel oxalate dihydrate is a hydrated salt of nickel and oxalic acid. It typically appears as a

green crystalline powder.[1][2] This compound serves as a precursor in the synthesis of nickel-

based catalysts and other advanced materials.[1]

Molecular Formula and Molar Mass
The fundamental chemical properties of nickel oxalate dihydrate are summarized below. The

molecular formula defines the elemental composition of the molecule, while the molar mass

provides the mass of one mole of the substance. This data is crucial for stoichiometric

calculations in experimental work.
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Property Value

Molecular Formula NiC₂O₄·2H₂O[1][3][4]

or

C₂H₄NiO₆[2][5][6]

Molar Mass 182.74 g/mol [1][2][3][5][6]

Structural Composition
The molecular structure of nickel oxalate dihydrate consists of a central nickel(II) ion ionically

bonded to an oxalate anion, with two water molecules incorporated into the crystal lattice. The

diagram below illustrates the constituent parts of the compound.
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Caption: Components of Nickel Oxalate Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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